3-(3-Bromopyridin-4-yl)oxy-N-(2-chlorophenyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-(3-bromopyridin-4-yl)oxy-N-(2-chlorophenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C16H15BrClN3O2/c17-12-9-19-7-5-15(12)23-11-6-8-21(10-11)16(22)20-14-4-2-1-3-13(14)18/h1-5,7,9,11H,6,8,10H2,(H,20,22)
• InChI Key: ZGHHQLWOYQYHQL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=C(C=NC=C2)Br)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C16H15BrClN3O2
• Molecular Weight: 396.7 g/mol

Description

“3-(3-Bromopyridin-4-yl)oxy-N-(2-chlorophenyl)pyrrolidine-1-carboxamide” is a complex organic compound that contains several functional groups. It has a pyrrolidine ring, which is a type of non-aromatic five-membered ring with one nitrogen atom. It also contains a pyridine ring, which is a six-membered ring with two double bonds and one nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the pyrrolidine and pyridine rings, followed by the introduction of the bromo and chloro substituents. The exact methods would depend on the specific reactions used and the desired stereochemistry.

Molecular Structure Analysis

The structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine and pyridine rings would likely be planar, while the bromo and chloro substituents could add some three-dimensionality to the molecule.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. The bromo and chloro substituents could potentially be replaced with other groups in a substitution reaction. The pyrrolidine ring could also potentially undergo reactions at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the bromo and chloro substituents could increase its density and boiling point compared to similar compounds without these substituents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it would interact with a specific target in the body to produce its effects. The exact mechanism would depend on the structure of the compound and the nature of its target.

Safety and Hazards

The safety and hazards of this compound would depend on its specific properties. As with any chemical, it should be handled with care to avoid exposure.

Future Directions

The future research directions for this compound could include further studies to determine its properties and potential uses. This could involve testing its reactivity under different conditions, studying its interactions with various targets, and exploring its potential applications.